6-methoxy-3-methyl-1H-indole

• IUPAC Name: 6-methoxy-3-methyl-1H-indole
• InChI: InChI=1S/C10H11NO/c1-7-6-11-10-5-8(12-2)3-4-9(7)10/h3-6,11H,1-2H3
• InChI Key: LSMGVUHULSBVAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=C1C=CC(=C2)OC
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID30315977
• Molecular Weight: 161.20 g/mol
• CAS RN: 2400-36-4

Description

“6-methoxy-3-methyl-1H-indole” is a chemical compound with the molecular formula C10H11NO. It is a derivative of indole, which is a significant heterocyclic system in natural products and drugs.

Synthesis Analysis

The synthesis of indole derivatives, including “6-methoxy-3-methyl-1H-indole”, has been a subject of interest in the scientific community. A common method for synthesizing indole derivatives is the Fischer indole synthesis. This process involves the reaction of phenylhydrazine with a carbonyl compound, typically a ketone or aldehyde, to produce a hydrazone.

Molecular Structure Analysis

The molecular structure of “6-methoxy-3-methyl-1H-indole” consists of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The molecule also contains a methoxy group (OCH3) and a methyl group (CH3) attached to the indole ring.

Chemical Reactions Analysis

Indole derivatives, including “6-methoxy-3-methyl-1H-indole”, are known to undergo a variety of chemical reactions. For instance, they can participate in electrophilic substitution reactions due to the presence of excessive π-electrons.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-methoxy-3-methyl-1H-indole” include a molecular weight of 147.1739. More specific properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents against influenza A. .
• .

Anti-Tuberculosis Activity

Indole-containing metal complexes have been explored for their anti-Mycobacterium tuberculosis (M. tuberculosis) potential. Notably:

• Ligands such as L4 and metal complexes (e.g., Cu(I) complexes 2 and 3 , and Ag(I) complex 14 ) exhibited significant anti-M. .

Fluorescent Probes and Imaging Agents

6-Methoxy-3-methyl-1H-indole has been used in the study of fluorescence properties. For example:

• .

Synthetic Chemistry and Medicinal Chemistry

Indole derivatives serve as essential building blocks in synthetic chemistry and drug discovery:

• .

Other Applications

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Safety and Hazards

While specific safety and hazard information for “6-methoxy-3-methyl-1H-indole” is not available in the search results, it’s generally recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling similar chemical compounds.

Future Directions

The future directions in the research of “6-methoxy-3-methyl-1H-indole” and similar compounds could involve the development of new synthetic methods, exploration of their biological activities, and their potential applications in the treatment of various diseases. Additionally, the use of these compounds as building blocks in the synthesis of diverse heterocycles and substrates for asymmetric dearomatisation has been suggested.

Mechanism of Action

Target of Action

6-Methoxy-3-methyl-1H-indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For example, some indole derivatives have been shown to inhibit the generation of certain compounds, such as hypochlorous acid, released by activated leukocytes .

Biochemical Pathways

Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . By activating nuclear receptors, regulating intestinal hormones, and affecting the biological effects of bacteria as signaling molecules, indole and its derivatives maintain intestinal homeostasis and impact liver metabolism and the immune response .

Pharmacokinetics

Indole derivatives are known to have broad-spectrum biological activities , suggesting they may have good bioavailability

Result of Action

The result of the action of 6-methoxy-3-methyl-1H-indole can vary depending on the specific biological activity. For example, some indole derivatives have been shown to have antiviral activity, with inhibitory activity against certain viruses . Other indole derivatives have shown anti-inflammatory and analgesic activities .

Action Environment

The action of 6-methoxy-3-methyl-1H-indole can be influenced by various environmental factors. For instance, the gut microbiota plays a crucial role in the bioconversion of indoles from tryptophan, an essential amino acid derived entirely from the diet . Therefore, factors that affect the gut microbiota, such as diet and antibiotic use, could potentially influence the action, efficacy, and stability of 6-methoxy-3-methyl-1H-indole.